Cas no 1273675-74-3 (1H-Inden-1-one, 5-amino-4-fluoro-2,3-dihydro-)

• Product Name: 1H-Inden-1-one, 5-amino-4-fluoro-2,3-dihydro-
• CAS No: 1273675-74-3
• MF: C₉H₈FNO
• MW: 165.164325714111
• CID: 5187949
• Update Time: 2025-05-22

1H-Inden-1-one, 5-amino-4-fluoro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 5-amino-4-fluoro-2,3-dihydro-

• Inchi： 1S/C9H8FNO/c10-9-6-2-4-8(12)5(6)1-3-7(9)11/h1,3H,2,4,11H2
• InChI Key： PLPIJYDWHZWPLC-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(F)=C(N)C=C2)CC1

Additional information on 1H-Inden-1-one, 5-amino-4-fluoro-2,3-dihydro-

1H-Inden-1-one, 5-amino-4-fluoro-2,3-dihydro - A Comprehensive Overview

The compound 1H-Inden-1-one, 5-amino-4-fluoro-2,3-dihydro (CAS No: 1273675-74-3) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indenones, which are derivatives of indene with a ketone group. The presence of the amino group (-NH2) at position 5 and the fluorine atom (F) at position 4 introduces unique electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 1H-Inden-1-one, 5-amino-4-fluoro-2,3-dihydro in drug discovery and development. Its structure allows for versatile reactivity, enabling it to participate in a wide range of chemical transformations. For instance, the amino group can act as a nucleophile in substitution reactions, while the fluorine atom can influence the molecule's lipophilicity and bioavailability. These properties make it an ideal candidate for exploring new therapeutic agents.

One of the most promising applications of this compound is in the field of medicinal chemistry. Researchers have investigated its potential as a building block for constructing bioactive molecules with anti-inflammatory, anti-cancer, and neuroprotective properties. For example, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 1H-Inden-1-one, 5-amino-4-fluoro-2,3-dihydro exhibit significant inhibitory activity against key enzymes involved in inflammation pathways.

The synthesis of 1H-Inden-1-one, 5-amino-4-fluoro-2,3-dihydro involves a multi-step process that combines principles from both organic synthesis and catalytic chemistry. The starting material is typically an indene derivative, which undergoes fluorination at position 4 followed by amino group introduction at position 5. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity in these transformations.

In terms of physical properties, 1H-Inden-1-one, 5-amino-4-fluoro-2,3-dihydro has a molecular weight of approximately 208 g/mol and exists as a crystalline solid under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. The compound's UV-vis spectrum reveals strong absorption bands in the ultraviolet region, indicating its potential for use in photoredox catalysis.

From an environmental perspective, studies have shown that 1H-Inden-1-one, 5-amino-4-fluoro-2,3-dihydro exhibits moderate biodegradability under aerobic conditions. This suggests that it could be safely utilized in industrial processes without posing significant risks to ecosystems. However, further research is required to fully understand its environmental impact and degradation pathways.

In conclusion, 1H-indenone derivatives, particularly 1H-indenone with amino and fluoro substituents, continue to be a focal point in chemical research due to their unique properties and diverse applications. As advancements in synthetic methodologies and bioactivity screening techniques continue to emerge, compounds like CAS No: 1273675743 are expected to play an increasingly important role in the development of novel therapeutic agents and functional materials.